Cas no 163452-78-6 (5-Bromo-2-chloropyridine-3,4-diamine)

• Product Name: 5-Bromo-2-chloropyridine-3,4-diamine
• CAS No: 163452-78-6
• MF: C₅H₅BrClN₃
• MW: 222.470298528671
• MDL: MFCD02266941
• CID: 1026691
• PubChem ID: 18383151
• Update Time: 2025-05-23

5-Bromo-2-chloropyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloropyridine-3,4-diamine
• 3,4-DiaMino-5-broMo-2-chloropyridine
• 5-Bromo-2-chloro-3,4-pyridinediamine
• 2-chloro-5-bromo-3,4-diaminopyridine
• 3,4-diamino-2-chloro-5-bromopyridine
• 3-Brom-6-chlor-4,5-diamino-pyridin
• 5-BROMO-2-CHLORO-3,4-DIAMINO-PYRIDINE
• AC1Q5130
• AGN-PC-01VAUB
• ANW-55894
• CTK8B7006
• 5-BroMo-2-chloro-3,4-pyri...
• 2-broMo-5-chloropyridine-3,4-diaMine
• 8303AA
• RP08423
• VP13213
• FCH1319481
• PB23298
• 3,4-Pyridinediamine, 5-bromo-2-chloro-
• AX8215429
• AB0074749
• AM20050862
• ST24
• ST24044420
• DB-347784
• C5H5BrClN3
• MFCD02266941
• DS-14478
• CS-0040456
• W-205922
• DTXSID60593327
• AKOS015950393
• A882573
• SY098380
• 163452-78-6
• SCHEMBL3487390

• MDL： MFCD02266941
• Inchi： 1S/C5H5BrClN3/c6-2-1-10-5(7)4(9)3(2)8/h1H,9H2,(H2,8,10)
• InChI Key： IFEZDSVRWYQAJR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1N)N)Cl

Computed Properties

• Exact Mass: 220.93565
• Monoisotopic Mass: 220.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 1.1

Experimental Properties

• PSA: 64.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Bromo-2-chloropyridine-3,4-diamine

Introduction to 5-Bromo-2-chloropyridine-3,4-diamine (CAS No. 163452-78-6)

5-Bromo-2-chloropyridine-3,4-diamine (CAS No. 163452-78-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. The presence of bromine, chlorine, and diamine functionalities makes it an attractive candidate for synthetic transformations and biological evaluations.

The chemical structure of 5-Bromo-2-chloropyridine-3,4-diamine is defined by a pyridine ring substituted with a bromo group at the 5-position, a chloro group at the 2-position, and diamine groups at the 3 and 4 positions. This arrangement provides a rich platform for further chemical modifications, enabling researchers to explore its reactivity and potential biological activities.

In recent years, the study of 5-Bromo-2-chloropyridine-3,4-diamine has been driven by its potential as a lead compound in drug discovery. Research has shown that compounds with similar structural features can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of 5-Bromo-2-chloropyridine-3,4-diamine-derived compounds to inhibit key enzymes involved in inflammatory pathways.

The synthesis of 5-Bromo-2-chloropyridine-3,4-diamine typically involves multi-step processes that ensure high purity and yield. One common approach involves the bromination and chlorination of a pyridine derivative followed by selective reduction to introduce the diamine functionalities. The choice of reagents and reaction conditions is crucial for achieving the desired product with minimal side reactions.

In terms of biological evaluation, 5-Bromo-2-chloropyridine-3,4-diamine has been tested in various in vitro and in vivo models to assess its pharmacological properties. Preliminary studies have demonstrated its ability to modulate specific cellular pathways and interact with target proteins. For example, research conducted at the National Institutes of Health (NIH) found that 5-Bromo-2-chloropyridine-3,4-diamine-based compounds could effectively inhibit the growth of cancer cells by disrupting critical signaling cascades.

The pharmacokinetic profile of 5-Bromo-2-chloropyridine-3,4-diamine is another important aspect that has been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its stability in physiological conditions and low toxicity make it a promising candidate for further preclinical and clinical evaluations.

In addition to its therapeutic potential, 5-Bromo-2-chloropyridine-3,4-diamine has also been explored for its use as an intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to create a diverse array of derivatives with tailored properties. This versatility is particularly valuable in the development of prodrugs and drug delivery systems.

The environmental impact of 5-Bromo-2-chloropyridine-3,4-diamine is an area that requires careful consideration. While no significant environmental concerns have been reported to date, ongoing research aims to ensure that any industrial production or application of this compound adheres to strict environmental standards.

In conclusion, 5-Bromo-2-chloropyridine-3,4-diamine (CAS No. 163452-78-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's potential benefits and limitations, it is likely to play an increasingly important role in the quest for new treatments for various diseases.